Cas no 2171458-42-5 (2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid
• CAS No: 2171458-42-5
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5603738
• PubChem ID: 165604318
• Update Time: 2025-10-30

2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1628757
• 2171458-42-5
• 2-hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid
• 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid

• Inchi： 1S/C7H13NO4/c1-8-3-2-7(12,4-8)5(9)6(10)11/h5,9,12H,2-4H2,1H3,(H,10,11)
• InChI Key： LYKMNPQAUMZBTJ-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)O)CN(C)CC1

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 81Ų

Additional information on 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid

2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic Acid: A Comprehensive Overview

2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid, identified by the CAS registry number 2171458-42-5, is a structurally complex organic compound that has garnered significant attention in recent scientific research. This compound, belonging to the class of amino acids and derivatives, exhibits a unique combination of functional groups, including hydroxyl and carboxylic acid moieties, which contribute to its versatile chemical properties. The molecule's structure, featuring a pyrrolidine ring with hydroxyl substituents, makes it a promising candidate for various applications in the fields of pharmacology, material science, and biotechnology.

The synthesis of 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is crucial for its application in chiral environments. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of the synthesis process. This has been highlighted in several studies published in leading journals like Nature Chemistry and Angewandte Chemie.

The molecular structure of this compound is characterized by a central pyrrolidine ring (a five-membered nitrogen-containing ring), which is substituted with hydroxyl groups at specific positions. The presence of these hydroxyl groups introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. This property is particularly advantageous in drug delivery systems, where solubility plays a critical role in bioavailability. Recent research has demonstrated that this compound can serve as a potential precursor for the development of novel bioactive molecules with enhanced pharmacokinetic profiles.

In terms of applications, 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid has shown promise in the field of catalysis. Its ability to act as a chiral auxiliary in asymmetric catalysis has been explored in several studies. For instance, researchers at the University of California have utilized this compound as a ligand in organocatalytic reactions, achieving unprecedented levels of enantioselectivity. This breakthrough underscores its potential as a valuable tool in the synthesis of complex organic molecules with high stereochemical control.

Beyond its chemical applications, this compound has also found relevance in biological systems. Studies conducted at the Max Planck Institute have revealed that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further research is required to fully understand its therapeutic potential, these findings suggest that it could serve as a lead compound for drug development.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers have investigated its biodegradability under various conditions and have reported that it undergoes rapid microbial degradation under aerobic conditions. This makes it an eco-friendly alternative to traditional chemical intermediates used in pharmaceutical and industrial processes.

In conclusion, 2-Hydroxy-2-(3-hydroxy-1-methylpyrrolidin-3-yl)acetic acid, with its unique structural features and versatile chemical properties, represents a significant advancement in modern organic chemistry. Its applications span across multiple disciplines, from catalysis to drug discovery, and ongoing research continues to uncover new avenues for its utilization. As scientific understanding deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.